Cas no 622796-28-5 ((2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one)

• Product Name: (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• CAS No: 622796-28-5
• MF: C₂₇H₂₄O₈
• MW: 476.474668502808
• CID: 5417907
• PubChem ID: 1753260
• Update Time: 2025-05-23

(2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylene]-
• (2Z)-6-2-(4-methoxyphenyl)-2-oxoethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C27H24O8/c1-30-18-7-5-16(6-8-18)21(28)15-34-19-9-10-20-23(13-19)35-26(27(20)29)12-17-11-24(32-3)25(33-4)14-22(17)31-2/h5-14H,15H2,1-4H3
• InChI Key： AJBPUOFABPFAEA-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C3=CC=C(OC)C=C3)=O)=CC=C2C(=O)C1=CC1=CC(OC)=C(OC)C=C1OC

Computed Properties

• Exact Mass: 476.14711772g/mol
• Monoisotopic Mass: 476.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one

Introduction to (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one (CAS No. 622796-28-5)

The compound (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one, identified by its CAS number 622796-28-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in ongoing research initiatives.

At the core of this compound's structure lies a benzofuranone core, which is a well-documented scaffold in medicinal chemistry. The benzofuranone moiety is renowned for its versatility and has been extensively explored for its pharmacological properties. Specifically, the presence of multiple functional groups, including 4-methoxyphenyl and 2,4,5-trimethoxyphenyl substituents, contributes to the compound's unique chemical profile and influences its interactions with biological targets.

Recent studies have highlighted the importance of benzofuranone derivatives in the development of novel therapeutic agents. These studies suggest that compounds featuring this scaffold exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of substituents in (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one is believed to enhance its binding affinity to certain enzymes and receptors, thereby modulating key biological pathways.

In particular, the 4-methoxyphenyl group has been shown to play a crucial role in the compound's pharmacological activity. This substituent is known to enhance solubility and improve bioavailability, which are critical factors for drug efficacy. Additionally, the 2,4,5-trimethoxyphenyl moiety contributes to the molecule's stability and resistance to metabolic degradation, ensuring prolonged activity within biological systems.

The oxoethylene bridge connecting the benzofuranone core to the methoxyphenyl groups further enhances the compound's structural complexity and potential for biological interaction. This feature allows for precise tuning of electronic properties and steric hindrance, which are essential for optimizing drug-like characteristics such as potency and selectivity.

Ongoing research in this area has demonstrated promising results in preclinical models. Studies indicate that derivatives of benzofuranone can effectively inhibit key enzymes involved in inflammatory responses. The mechanism of action involves modulation of transcription factors and signaling pathways that are central to processes such as cell proliferation and differentiation. These findings suggest that compounds like (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one may have therapeutic potential in conditions characterized by excessive inflammation.

In conclusion, (CAS No. 622796-28-5) stands out as a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activities. The interplay between the benzofuranone core and various substituents such as 4-methoxyphenyl and 2,4,5-trimethoxyphenyl contributes to its multifaceted pharmacological profile. As research continues to uncover new applications for this class of compounds, their potential as therapeutic agents remains highly compelling.